Cas no 314773-75-6 (BENZYL 2-ACETYLPHENYLCARBAMATE)

• Product Name: BENZYL 2-ACETYLPHENYLCARBAMATE
• CAS No: 314773-75-6
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD23133803
• CID: 5155779
• Update Time: 2025-06-08

BENZYL 2-ACETYLPHENYLCARBAMATE Chemical and Physical Properties

Names and Identifiers

• BENZYL 2-ACETYLPHENYLCARBAMATE

• MDL： MFCD23133803
• Inchi： 1S/C16H15NO3/c1-12(18)14-9-5-6-10-15(14)17-16(19)20-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,17,19)
• InChI Key： ZMZLIPVMFDVDRJ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=CC=C1C(C)=O

Additional information on BENZYL 2-ACETYLPHENYLCARBAMATE

Introduction to BENZYL 2-ACETYLPHENYLCARBAMATE (CAS No. 314773-75-6)

BENZYL 2-ACETYLPHENYLCARBAMATE, identified by the Chemical Abstracts Service Number (CAS No.) 314773-75-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its benzyl and acetylphenylcarbamate functional groups, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of BENZYL 2-ACETYLPHENYLCARBAMATE consists of a benzyl group attached to an acetylphenylcarbamate moiety. This configuration imparts specific reactivity and binding capabilities, making it a versatile building block in medicinal chemistry. The presence of the carbamate group suggests potential applications in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeted drugs, which are critical in treating a variety of diseases, including cancer and inflammatory disorders.

In recent years, there has been significant research interest in the development of carbamate-based compounds due to their broad spectrum of biological activity. Studies have demonstrated that carbamates can interact with biological targets in multiple ways, often leading to potent and selective inhibition. For instance, derivatives of BENZYL 2-ACETYLPHENYLCARBAMATE have been explored as potential treatments for neurological disorders, where their ability to modulate neurotransmitter activity is particularly relevant.

One of the most compelling aspects of BENZYL 2-ACETYLPHENYLCARBAMATE is its synthetic accessibility. The compound can be readily prepared through established organic synthesis protocols, including condensation reactions and carbamate formation techniques. This ease of synthesis allows researchers to modify its structure systematically, enabling the exploration of a wide range of analogs with tailored biological properties. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often necessary.

Recent advancements in computational chemistry have further enhanced the utility of BENZYL 2-ACETYLPHENYLCARBAMATE. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches, combined with experimental validation, have accelerated the discovery process for novel therapeutics.

The pharmacological profile of BENZYL 2-ACETYLPHENYLCARBAMATE has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of inflammation and pain management, suggesting its potential as a lead compound for further development. Additionally, its structural features make it an attractive candidate for combination therapies, where it could be paired with other agents to achieve synergistic effects.

In conclusion, BENZYL 2-ACETYLPHENYLCARBAMATE (CAS No. 314773-75-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes, synthetic accessibility, and demonstrated biological activity position it as a key intermediate in the development of next-generation therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in addressing unmet medical needs.